2-Methyl-3-(3-methyl-2-nitrophenoxy)-1-propene

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 1-methyl-3-(2-methylprop-2-enoxy)-2-nitrobenzene
• InChI: InChI=1S/C11H13NO3/c1-8(2)7-15-10-6-4-5-9(3)11(10)12(13)14/h4-6H,1,7H2,2-3H3
• InChI Key: XIVZKWGWKRMRBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=C)C)[N+](=O)[O-]

Description

2-Methyl-3-(3-methyl-2-nitrophenoxy)-1-propene is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20.0 grams (0.130 mole) of 3-methyl-2-nitrophenol and 22.5 grams (0.163 mole) of potassium carbonate in 200 mL of dimethyl sulfoxide was stirred, and 15.3 mL (0.156 mole) of methallyl chloride was added dropwise during a five minute period. Upon completion of addition, 5.4 grams (0.033 mole) of potassium iodide was added in one portion. The reaction mixture was then stirred at ambient temperature for about 18 hours. After this time the reaction mixture was poured into 500 mL of water. The mixture was then extracted with two 200 mL portions of diethyl ether. The combined extracts were dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure, yielding 27.0 grams of 2-methyl-3-(3-methyl-2-nitrophenoxy)-1-propene. The NMR spectrum was consistent with the proposed structure.